Cas no 651-97-8 (3,6-Difluorophthalic acid)

3,6-Difluorophthalic acid Properties

Names and Identifiers

• 3,6-Difluorophthalic acid
• 1,4-Difluorophthalic acid
• 3,6-difluorobenzene-1,2-dicarboxylic acid
• PubChem1945
• 3,6-difluoro-phthalic acid
• KSC352E6D
• VFLMWMTWWZGXGA-UHFFFAOYSA-N
• WT275
• PC7848
• SBB064469
• CM13819
• TRA0060105
• FCH1325802
• AS02019
• AX8010831
• 3,5-
• FT-0654646
• InChI=1/C8H4F2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14
• DTXSID00349163
• 651-97-8
• DS-15303
• AC-9808
• AKOS005145862
• 20035-51-2
• MFCD03840499
• SY101301
• CS-W015522
• SCHEMBL3309453
• 3,5-Difluoro-1,2-benzenedicarboxylic acid
• A19940
• 1,2-benzenedicarboxylic acid, 3,6-difluoro-
• 3,6-Difluoro-1,2-benzenedicarboxylic Acid
• +Expand

• MDL： MFCD03840499
• InChIKey： VFLMWMTWWZGXGA-UHFFFAOYSA-N
• Inchi： 1S/C8H4F2O4/c9-3-1-2-4(10)6(8(13)14)5(3)7(11)12/h1-2H,(H,11,12)(H,13,14)
• SMILES： FC1C([H])=C([H])C(=C(C(=O)O[H])C=1C(=O)O[H])F

Computed Properties

• Exact Mass: 202.00800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.008
• Heavy Atom Count: 14
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.36120
• PSA: 74.60000
• Refractive Index: 1.566
• Boiling Point: 357ºC at 760 mmHg
• Melting Point: 184°C
• Flash Point: 169.7ºC
• Color/Form: Cream powder
• Solubility: Not determined.
• Density: 1.644g/cm3

3,6-Difluorophthalic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Signal Word：Warning

3,6-Difluorophthalic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters